Cas no 1185565-15-4 ([4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate)

• Product Name: [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate
• CAS No: 1185565-15-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 4576281
• Update Time: 2025-07-21

[4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate Chemical and Physical Properties

Names and Identifiers

• [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate

• Inchi： 1S/C11H13N3.H2O/c1-9-13-6-7-14(9)11-4-2-10(8-12)3-5-11;/h2-7H,8,12H2,1H3;1H2
• InChI Key： JZBPKDQBFQPLLQ-UHFFFAOYSA-N
• SMILES： CC1=NC=CN1C1C=CC(CN)=CC=1.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

[4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate

Introduction to [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate (CAS No. 1185565-15-4)

[4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1185565-15-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a benzylamine moiety and a methyl-substituted imidazole ring contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further investigation.

The molecular structure of [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate consists of a benzyl group attached to an amine functional group, which is further linked to a 2-methyl-1H-imidazole ring. This arrangement imparts specific electronic and steric properties that can influence its interactions with biological targets. The hydrate form indicates the presence of water molecules associated with the compound, which can affect its solubility and stability.

In recent years, there has been growing interest in exploring the pharmacological properties of imidazole derivatives due to their wide range of biological activities. The 2-methyl-1H-imidazole ring in [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate is particularly noteworthy, as it has been shown to exhibit various pharmacological effects. For instance, studies have suggested that imidazole-based compounds can interact with specific enzymes and receptors, leading to potential therapeutic benefits.

One of the most promising areas of research involving [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate is its potential role in the development of novel pharmaceutical agents. The compound's unique structure allows it to mimic or modulate the activity of natural biomolecules, making it a valuable tool for drug discovery. Researchers have been particularly interested in its ability to inhibit certain enzymes that are implicated in various diseases, including inflammatory disorders and cancer.

Recent studies have demonstrated that [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate can exhibit significant anti-inflammatory properties. These findings are based on experiments that show the compound can reduce the production of pro-inflammatory cytokines, thereby mitigating inflammation. This mechanism of action makes it a promising candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown potential in cancer research. Preliminary studies indicate that [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate can inhibit the growth of certain cancer cells by interfering with key signaling pathways involved in tumor progression. This suggests that it may have applications in developing chemotherapeutic agents that target specific types of cancer.

The synthesis of [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the imidazole ring, followed by functionalization with the benzylamine group. The final step involves hydration to stabilize the compound in its preferred form.

In terms of chemical properties, [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate exhibits moderate solubility in polar organic solvents, which makes it suitable for various applications in pharmaceutical formulations. Its stability under different storage conditions is also an important consideration, as it can affect the shelf life and efficacy of any drug product containing this compound.

The safety profile of [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate is another critical aspect that has been extensively studied. Acute toxicity tests have shown that the compound is generally well-tolerated at moderate doses, although further research is needed to fully understand its long-term effects. Pharmacokinetic studies are ongoing to determine how the body processes this compound and how it interacts with other drugs.

In conclusion, [4-(2-methyl-1H-imidazol-1-yl)benzyl]amine hydrate (CAS No. 1185565-15-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in the future of medicine.